Cas no 1493829-57-4 (1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1493829-57-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD20149290
• CID: 4602261
• PubChem ID: 64450073
• Update Time: 2025-06-08

1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD20149290
• Inchi： 1S/C8H12N2O3/c1-6-7(8(11)12)5-9-10(6)3-4-13-2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： RLHIZNVZCXXIDG-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C)=C(C(O)=O)C=N1

Additional information on 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1493829-57-4)

1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1493829-57-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in drug discovery and development. The compound features a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities.

The molecular structure of 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a 5-methyl group and an 2-methoxyethyl side chain at the 1-position, with a carboxylic acid functional group at the 4-position. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both a methyl group and an ethyl ether moiety enhances its solubility and interaction with biological targets, which is crucial for pharmacological applications.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to modulate various biological pathways. The pyrazole core is particularly notable for its role in the development of antiviral, anti-inflammatory, and anticancer agents. The structural modifications introduced in 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid, such as the 5-methyl substitution and the 2-methoxyethyl side chain, are designed to optimize binding affinity and metabolic stability, key factors in drug design.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group at the 4-position allows for further functionalization via esterification, amidation, or coupling reactions, enabling the synthesis of novel derivatives with tailored biological activities. This flexibility has made 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid a subject of extensive research in academic and industrial laboratories.

Recent studies have highlighted the compound's significance in the development of small molecule inhibitors targeting enzyme-catalyzed reactions. For instance, modifications to the pyrazole scaffold have been shown to enhance binding interactions with metalloenzymes and proteases, which are critical in various disease pathways. The 2-methoxyethyl group, in particular, has been found to improve solubility and pharmacokinetic properties, making it an attractive feature for drug candidates.

The pharmaceutical industry has shown particular interest in derivatives of this compound for their potential therapeutic applications. Researchers have explored its utility in creating inhibitors for enzymes involved in inflammatory responses and cancer progression. Preliminary studies suggest that certain analogs exhibit inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.

Moreover, the structural features of 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid have been leveraged in the design of compounds targeting viral proteases. The pyrazole ring's ability to mimic natural substrates has been exploited to develop inhibitors that disrupt viral replication cycles. This approach has been particularly promising in antiviral drug development, where structural mimicry can lead to high-affinity binding and effective inhibition.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process scalable for industrial applications.

In conclusion, 1-(2-methoxyethyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1493829-57-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for drug discovery, with potential applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in developing next-generation therapeutics.